Cas no 2228943-72-2 (tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate
• CAS No: 2228943-72-2
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5778156
• PubChem ID: 165621649
• Update Time: 2025-06-08

tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2228943-72-2
• tert-butyl N-methyl-N-[1-(5-methylpyridin-2-yl)-2-oxoethyl]carbamate
• EN300-1887972
• tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate

• Inchi： 1S/C14H20N2O3/c1-10-6-7-11(15-8-10)12(9-17)16(5)13(18)19-14(2,3)4/h6-9,12H,1-5H3
• InChI Key： TWVIJVSKZPYMOT-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(C)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate

tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate (CAS No. 2228943-72-2): An Overview

tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate (CAS No. 2228943-72-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate molecule is composed of a tert-butyl group, a methyl group, and a pyridine ring, all of which contribute to its chemical stability and reactivity. The presence of the carbamate functional group makes it an attractive candidate for various chemical reactions and biological studies. Recent research has highlighted the importance of this compound in the synthesis of bioactive molecules and its potential as a prodrug or drug intermediate.

In the context of medicinal chemistry, tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate has been investigated for its ability to modulate various biological pathways. Studies have shown that this compound can interact with specific enzymes and receptors, making it a valuable tool in understanding disease mechanisms and developing targeted therapies. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities.

The tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate molecule is also of interest in the field of drug delivery. Its structural features allow for the design of prodrugs that can enhance the solubility, stability, and bioavailability of active pharmaceutical ingredients (APIs). This is particularly important for drugs that have poor pharmacokinetic properties, such as low water solubility or rapid metabolism. By modifying the structure of tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate, researchers can optimize these properties to improve therapeutic outcomes.

Recent advancements in synthetic methodologies have facilitated the efficient production of tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate. Techniques such as transition-metal-catalyzed cross-coupling reactions and organocatalysis have been employed to synthesize this compound with high yields and purity. These methods not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

The biological activity of tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate has been extensively studied using various in vitro and in vivo models. In cell-based assays, this compound has shown promising results in inhibiting the proliferation of cancer cells and reducing inflammation in tissue samples. Additionally, animal studies have provided insights into its pharmacokinetic profile and safety, indicating that it is well-tolerated at therapeutic doses.

In conclusion, tert-butyl N-methyl-N-1-(5-methylpyridin-2-yl)-2-oxoethylcarbamate (CAS No. 2228943-72-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the discovery of novel therapeutics and improving patient outcomes.